2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate

• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol
• IUPAC Name: [2-(naphthalen-1-ylamino)-2-oxoethyl] 5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H24N2O4/c1-17(18-8-3-2-4-9-18)27-15-20(14-24(27)29)25(30)31-16-23(28)26-22-13-7-11-19-10-5-6-12-21(19)22/h2-13,17,20H,14-16H2,1H3,(H,26,28)
• InChI Key: FKMCVWDPKYHBIS-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)N2CC(CC2=O)C(=O)OCC(=O)NC3=CC=CC4=CC=CC=C43

Description

2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate, also known as NAOP, is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound belongs to the family of pyrrolidinecarboxylate derivatives and has been found to exhibit interesting biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate is not fully understood, but it has been suggested that the compound may act as an inhibitor of certain enzymes or receptors that are involved in the regulation of inflammation, tumor growth, and neuronal function. This compound has been shown to modulate the activity of several signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the modulation of neuronal function. In addition, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate has several advantages for use in laboratory experiments, including its high purity and stability, as well as its well-characterized chemical and physical properties. However, the compound may be difficult to synthesize and may require specialized equipment and expertise. In addition, the biological effects of this compound may vary depending on the experimental conditions and the cell type or tissue being studied.

Future Directions

There are several future directions for research on 2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate. One potential application of this compound is in the treatment of neurodegenerative disorders, such as Alzheimer's disease, where the compound's neuroprotective and cognitive-enhancing properties may be beneficial. In addition, this compound may have potential applications in the treatment of cancer and inflammatory diseases, where its anti-tumor and anti-inflammatory activities may be useful. Further research is needed to fully understand the mechanisms of action of this compound and to optimize its therapeutic potential.

Synthesis Methods

2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate can be synthesized using a multi-step process that involves the reaction of 1-naphthylamine with oxalyl chloride to form the corresponding acid chloride, which is then reacted with 1-(1-phenylethyl)-3-pyrrolidinecarboxylic acid to form the desired product. The synthesis of this compound has been reported in several scientific publications, and the yield and purity of the compound can be optimized by using different reaction conditions.

Scientific Research Applications

2-(1-Naphthylamino)-2-oxoethyl 5-oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antitumor, and neuroprotective activities, making it a promising candidate for drug development. In addition, this compound has been shown to have a positive effect on memory and learning, making it a potential treatment for cognitive disorders.